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Compound of Interest

Compound Name: 2-(4-Aminophenyithio)acetic acid

Cat. No.: B089599

Essential Safety and Handling Guide for 2-(4-
Aminophenylthio)acetic Acid

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 2-(4-Aminophenylthio)acetic acid
(CAS No. 104-18-7). Adherence to these procedures is critical for ensuring personal safety and
maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

2-(4-Aminophenylthio)acetic acid is classified as a hazardous chemical.[1] It is toxic if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation or
allergy-like symptoms if inhaled.[1] Therefore, stringent adherence to the following personal
protective equipment (PPE) guidelines is mandatory to minimize exposure.

Table 1: Personal Protective Equipment (PPE) for Handling 2-(4-Aminophenylthio)acetic
Acid

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b089599?utm_src=pdf-interest
https://www.benchchem.com/product/b089599?utm_src=pdf-body
https://www.benchchem.com/product/b089599?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC382030050&productDescription=2-%284-AMINOPHENYLTHIO%29ACE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC382030050&productDescription=2-%284-AMINOPHENYLTHIO%29ACE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b089599?utm_src=pdf-body
https://www.benchchem.com/product/b089599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. Specific
Protection Type ) Standard/Source
Recommendations

Wear chemical safety goggles OSHA 29 CFR 1910.133 or

Eye and Face Protection _
or a face shield. European Standard EN166[1]

Wear impervious gloves (e.g.,
Skin Protection Nitrile rubber) and a lab coat or ~ General Laboratory Practice[2]

protective suit.

A NIOSH/MSHA approved
respirator is required if
ventilation is inadequate or
Respiratory Protection dust is generated.[3] Under Manufacturer SDS[1][3]
normal use with adequate
ventilation, it may not be

needed.

Chemical-resistant gloves are
Hand Protection required. Inspect gloves for Manufacturer SDS[1][3]

integrity before use.

Operational Plan for Safe Handling

A systematic approach to handling 2-(4-Aminophenylthio)acetic acid is crucial from receipt to
disposal. The following workflow outlines the necessary steps to maintain a safe laboratory
environment.

1. Receiving and Storage:

» Receiving: Upon receipt, inspect the container to ensure its integrity and verify that it is
correctly labeled.

» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents.[1] Keep the container tightly closed when not in use.[1][3][4]

2. Handling and Use:
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» Preparation and Use: Always work in a well-ventilated area, preferably within a chemical
fume hood, especially when handling the solid powder form to prevent dust inhalation.[2][4]

» Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in areas
where the chemical is handled or stored.[1][4]

e Engineering Controls: Ensure that eyewash stations and safety showers are readily
accessible and in close proximity to the workstation.[1][4]

Emergency Procedures: Spill and Exposure
Response

Immediate and appropriate action is critical in the event of a spill or personnel exposure.

First Aid Measures:

Exposure Route First Aid Protocol

Immediately rinse with plenty of water, including
under the eyelids, for at least 15 minutes.

Eye Contact .
Remove contact lenses if present and easy to

do so. Seek immediate medical attention.[1][3]

Immediately wash off with soap and plenty of
Skin Contact water while removing all contaminated clothing

and shoes. Seek medical attention.[1][3]

Move the person to fresh air. If breathing is
Inhalation difficult or absent, provide artificial respiration.

Seek immediate medical attention.[1][3]

Do NOT induce vomiting. Clean the mouth with

Ingestion water and seek immediate medical attention.[1]

[3]

Spill Response Workflow:
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The following diagram outlines the procedural steps for responding to a spill of 2-(4-
Aminophenylthio)acetic acid.

Immediate Actions

Evacuate Area

l

Ensure Adequate Ventilation

l

Don Appropriate PPE
(Respirator, Goggles, Gloves, Lab Coat)

Containme% & Cleanup

Contain Spill with Inert Absorbent Material

l

Collect Material with Spark-Proof Tools

l

Place in a Labeled, Sealed Container for Disposal

Decontamination

Clean Spill Area with Soap and Water

Wash Hands and Exposed Skin Thoroughly

Waste [v)isposal

Dispose of Waste via Licensed Service
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-4-aminophenylthio-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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